Cas no 2680828-67-3 (5-Acetamido-6-methylpyrazine-2-carboxylic acid)

• Product Name: 5-Acetamido-6-methylpyrazine-2-carboxylic acid
• CAS No: 2680828-67-3
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 5651357
• PubChem ID: 165917289
• Update Time: 2025-06-08

5-Acetamido-6-methylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680828-67-3
• EN300-28271890
• 5-acetamido-6-methylpyrazine-2-carboxylic acid
• 5-Acetamido-6-methylpyrazine-2-carboxylic acid

• Inchi： 1S/C8H9N3O3/c1-4-7(11-5(2)12)9-3-6(10-4)8(13)14/h3H,1-2H3,(H,13,14)(H,9,11,12)
• InChI Key： CGDFOWDEIYMZLD-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C(C)=NC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 195.06439116g/mol
• Monoisotopic Mass: 195.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.2Ų

Additional information on 5-Acetamido-6-methylpyrazine-2-carboxylic acid

Introduction to 5-Acetamido-6-methylpyrazine-2-carboxylic acid (CAS No: 2680828-67-3)

5-Acetamido-6-methylpyrazine-2-carboxylic acid is a significant compound in the realm of chemical biology and pharmaceutical research, characterized by its unique structural framework and versatile functional groups. This compound, identified by the CAS number 2680828-67-3, has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both an acetamido and a methylpyrazine moiety makes it a valuable scaffold for developing novel bioactive molecules.

The pyrazine core is a heterocyclic aromatic ring system that is widely recognized for its role in various pharmacological activities. Pyrazines and their derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antitumor properties. The introduction of an acetamido group at the 5-position and a methyl group at the 6-position further enhances the compound's pharmacological profile, making it a promising candidate for further exploration.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting specific biological pathways. 5-Acetamido-6-methylpyrazine-2-carboxylic acid has emerged as a key intermediate in the synthesis of such inhibitors. Its structural features allow for modifications that can fine-tune its interactions with biological targets, thereby increasing its efficacy and selectivity. This has led to its incorporation into various high-throughput screening campaigns aimed at identifying novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in the development of treatments for neurological disorders. Pyrazine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving glutamate and GABA. The acetamido group can serve as a site for further functionalization, enabling the creation of compounds that interact with specific receptors or enzymes involved in neural signaling. This makes 5-Acetamido-6-methylpyrazine-2-carboxylic acid a valuable building block for designing drugs that could potentially alleviate symptoms associated with conditions such as epilepsy, depression, and Parkinson's disease.

Moreover, the compound's stability under various chemical conditions makes it an excellent candidate for industrial applications. Its ability to undergo multiple reactions without significant degradation allows for flexible synthetic pathways. This is particularly important in pharmaceutical manufacturing, where consistency and yield are critical factors. The use of 5-Acetamido-6-methylpyrazine-2-carboxylic acid as a precursor can lead to more efficient production processes, reducing costs and improving overall quality.

Recent advancements in computational chemistry have also highlighted the importance of 5-Acetamido-6-methylpyrazine-2-carboxylic acid in drug design. Molecular modeling studies have demonstrated that subtle modifications to its structure can significantly alter its binding affinity to biological targets. These insights have guided researchers in designing more effective derivatives with enhanced pharmacological properties. The integration of experimental data with computational predictions has been instrumental in accelerating the discovery process.

The compound's role in synthetic chemistry extends beyond pharmaceutical applications. It serves as a versatile intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. The ability to introduce various functional groups at different positions on the pyrazine ring allows for the creation of a wide array of derivatives with distinct properties. This versatility makes 5-Acetamido-6-methylpyrazine-2-carboxylic acid an indispensable tool in organic synthesis.

In conclusion, 5-Acetamido-6-methylpyrazine-2-carboxylic acid (CAS No: 2680828-67-3) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and functional groups make it an attractive scaffold for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of this compound is likely to grow even further.